3-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 3-methyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H12N4O3S/c1-7-3-4-21-11(7)13(18)14-6-10-15-12(17-20-10)9-5-8(2)19-16-9/h3-5H,6H2,1-2H3,(H,14,18)
• InChI Key: QOJPWYWFWSMPOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)NCC2=NC(=NO2)C3=NOC(=C3)C
• Molecular Formula: C13H12N4O3S
• Molecular Weight: 304.33 g/mol

Description

3-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H12N4O3S and its molecular weight is 304.32. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Structure

Synthetic Pathways

Research has delved into the synthesis of related compounds, exploring the chemical reactions and processes necessary to produce complex molecules. For example, Martins et al. (2002) discuss the one-pot synthesis of 3-methylisoxazole-5-carboxamides, showcasing the versatility and potential for generating diverse molecular structures from base compounds like 3-methyl isoxazole-5-carboxylic acid (Martins et al., 2002). Similarly, Hewitt et al. (2015) detail the development of methyl isoxazoleazepines as inhibitors of BET, indicating the therapeutic application of such molecules in targeting specific proteins (Hewitt et al., 2015).

Chemical Structure Analysis

Detailed analysis of the chemical structure of related compounds provides insights into their potential applications. Smith et al. (1991) provide a crystal structure analysis of an isoxazole amino ester, revealing the molecular geometry and the interactions that dictate its chemical behavior (Smith et al., 1991). This type of analysis is crucial for understanding how such molecules might interact with biological targets or other chemicals.

Chemical Reactivity and Derivatives

Research also focuses on the reactivity of these compounds and the synthesis of derivatives. Mohareb et al. (2004) explore thiophenylhydrazonoacetates in heterocyclic synthesis, highlighting methods to produce various derivatives, which could lead to new materials or drugs (Mohareb et al., 2004).